4-Amino-5-nitro-N-(4-trifluoromethylpyridin-2-yl)picolinamide

• Molecular Formula: C12H8F3N5O3
• Molecular Weight: 327.22 g/mol
• IUPAC Name: 4-amino-5-nitro-N-[4-(trifluoromethyl)pyridin-2-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C12H8F3N5O3/c13-12(14,15)6-1-2-17-10(3-6)19-11(21)8-4-7(16)9(5-18-8)20(22)23/h1-5H,(H2,16,18)(H,17,19,21)
• InChI Key: GSJWDQKEAYAAFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(F)(F)F)NC(=O)C2=NC=C(C(=C2)N)[N+](=O)[O-]

Description

4-Amino-5-nitro-N-(4-trifluoromethylpyridin-2-yl)picolinamide is a useful research compound. Its molecular formula is C12H8F3N5O3 and its molecular weight is 327.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-amino-5-nitropicolinic acid (180 mg, 1.0 mmol) in 10 mL dichloromethane with 280 μL thionyl chloride was refluxed for 1 h, cooled to ambient temperature and concentrated to dryness i. vac. The residue was mixed with 10 mL THF and 10 mL dichloromethane and pyridine (100 μL, 1.3 mmol), and 4-trifluoromethyl-pyridin-2-amine (160 mg, 1.0 mmol) was added to the mixture. After stirring for 45 min the mixture was disturbed with methanol and concentrated i.vac. The residue was purified by chromatography on HPLC (C18 StableBond, eluent: H2O+0.15% HCOOH+10-100% acetonitrile)